Cas no 2171149-89-4 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid
• CAS No: 2171149-89-4
• MF: C₂₅H₂₀F₂N₂O₅
• MW: 466.433513641357
• CID: 6125883
• PubChem ID: 165525457
• Update Time: 2025-07-24

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid
• 2171149-89-4
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,5-difluorobenzoic acid
• EN300-1493267

• Inchi： 1S/C25H20F2N2O5/c1-13(23(30)29-22-11-21(27)20(26)10-18(22)24(31)32)28-25(33)34-12-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-11,13,19H,12H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t13-/m1/s1
• InChI Key： AHDUOHHQVWZYMN-CYBMUJFWSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C=1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 466.13402807g/mol
• Monoisotopic Mass: 466.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid

Comprehensive Analysis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid (CAS No. 2171149-89-4)

The compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid (CAS No. 2171149-89-4) is a highly specialized fluorinated benzoic acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and difluorobenzoic acid moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly focusing on this compound due to its potential in targeted drug delivery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound is particularly noteworthy for its role in creating peptide-based drugs, which are gaining traction in treating conditions such as metabolic disorders and cancer. The incorporation of fluorine atoms enhances the compound's bioavailability and metabolic stability, addressing key challenges in modern drug design.

From a synthetic chemistry perspective, CAS No. 2171149-89-4 exemplifies the growing trend of using fluorinated building blocks to optimize drug candidates. The difluorobenzoic acid segment contributes to improved lipophilicity and binding affinity, while the Fmoc group ensures efficient deprotection during peptide assembly. These attributes align with the pharmaceutical industry's focus on precision medicine and personalized therapies, making this compound a subject of intense research.

The compound's relevance extends to proteomics and chemical biology, where it is employed as a fluorescent probe or linker molecule. Its ability to undergo selective reactions with biomolecules has positioned it as a key tool in biomarker discovery and diagnostic development. Additionally, the rise of AI-driven drug discovery has further highlighted the importance of such high-purity intermediates, as they enable rapid screening and optimization of lead compounds.

Quality control and analytical characterization of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely used to verify its purity and structural integrity. As regulatory standards for pharmaceutical intermediates become more stringent, suppliers of this compound must adhere to GMP-compliant manufacturing practices to meet industry demands.

Looking ahead, the versatility of CAS No. 2171149-89-4 is expected to drive innovation in biopharmaceuticals and material science. Its compatibility with green chemistry principles and sustainable synthesis methods also aligns with global efforts to reduce the environmental impact of chemical production. For researchers exploring next-generation therapeutics, this compound represents a promising avenue for achieving enhanced efficacy and reduced side effects in clinical applications.